Cas no 54167-77-0 (5-amino-1-methyl-1,2-dihydro-3H-pyrazol-3-one)

• Product Name: 5-amino-1-methyl-1,2-dihydro-3H-pyrazol-3-one
• CAS No: 54167-77-0
• MF: C₄H₇N₃O
• MW: 113.117880105972
• MDL: MFCD10686749
• CID: 1587859
• PubChem ID: 252198
• Update Time: 2025-04-23

5-amino-1-methyl-1,2-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-methyl-1,2-dihydro-3H-pyrazol-3-one
• 3-amino-2-methyl-1H-pyrazol-5-one
• SCHEMBL7497417
• EN300-35722
• 5-amino-1-methyl-2H-pyrazol-3-one
• IRPLFUJJHBGEAL-UHFFFAOYSA-N
• 5-Amino-1-methyl-1H-pyrazol-3(2H)-one
• 3-hydroxy-5-amino-1-methylpyrazole
• MFCD10686749
• AKOS026728372
• DTXSID50969118
• 5-amino-1-methyl-2,3-dihydro-1H-pyrazol-3-one
• 857985-10-5
• SCHEMBL81787
• PB43016
• C4H7N3O
• DB-139529
• 5-Amino-1-methyl-1,2-dihydropyrazol-3-one
• NSC73554
• P19144
• CS-0183685
• AKOS009266305
• 5-amino-1-methyl-1H-pyrazol-3-ol
• Z361888728
• 5-Amino-1,2-dihydro-1-methyl-3H-pyrazol-3-one
• AS-79034
• F73982
• NSC-73554
• 54167-77-0
• SY169306

• MDL： MFCD10686749
• Inchi： 1S/C4H7N3O/c1-7-3(5)2-4(8)6-7/h2H,5H2,1H3,(H,6,8)
• InChI Key： IRPLFUJJHBGEAL-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)N(C)N1

Computed Properties

• Exact Mass: 113.05901
• Monoisotopic Mass: 113.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.24g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.543
• PSA: 58.36

Additional information on 5-amino-1-methyl-1,2-dihydro-3H-pyrazol-3-one

5-Amino-1-methyl-1,2-dihydro-3H-pyrazol-3-one (CAS No. 54167-77-0): A Comprehensive Overview

5-Amino-1-methyl-1,2-dihydro-3H-pyrazol-3-one (CAS No. 54167-77-0) is a heterocyclic organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to as 5-amino-1-methylpyrazolone, belongs to the pyrazolone family, which is known for its diverse biological activities and industrial uses. The molecular formula of this compound is C4H7N3O, and it features an amino group at the 5-position and a methyl group at the 1-position of the pyrazolone ring.

The chemical properties of 5-amino-1-methyl-1,2-dihydro-3H-pyrazol-3-one make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its unique structure allows for further functionalization, enabling the creation of derivatives with enhanced biological activity. Researchers have explored its potential as a building block for antipyretic, analgesic, and anti-inflammatory agents, aligning with the growing demand for novel therapeutic compounds in the healthcare sector.

In recent years, the interest in 5-amino-1-methylpyrazolone has surged due to its role in the development of heterocyclic chemistry and drug discovery. With the rise of artificial intelligence (AI) and machine learning in chemical research, this compound has been featured in numerous computational studies aimed at predicting its reactivity and optimizing synthetic pathways. This trend reflects the broader shift toward data-driven approaches in chemical innovation, a topic frequently searched by professionals in the field.

The synthesis of 5-amino-1-methyl-1,2-dihydro-3H-pyrazol-3-one typically involves the condensation of hydrazine derivatives with β-ketoesters or related precursors. Modern synthetic methods emphasize green chemistry principles, such as the use of catalyst-free reactions and solvent-free conditions, to minimize environmental impact. These advancements resonate with the global push for sustainable chemistry, a hot topic among researchers and industry stakeholders.

Beyond pharmaceuticals, 5-amino-1-methylpyrazolone finds applications in the production of dyes, pigments, and specialty chemicals. Its ability to form stable complexes with metal ions has also sparked interest in materials science, particularly in the design of coordination polymers and catalysts. These applications highlight the compound's versatility and its relevance to cutting-edge research areas like nanotechnology and renewable energy.

From a market perspective, the demand for 5-amino-1-methyl-1,2-dihydro-3H-pyrazol-3-one is expected to grow steadily, driven by its expanding applications in life sciences and advanced materials. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of pharmaceutical and research applications. This aligns with the broader industry trend toward high-value fine chemicals, a frequently searched term in procurement and supply chain discussions.

For researchers and industry professionals seeking detailed information on 5-amino-1-methylpyrazolone, key considerations include its solubility, stability, and handling precautions. While the compound is generally stable under standard conditions, proper storage in a cool, dry environment is recommended to maintain its integrity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed for quality control and characterization.

In conclusion, 5-amino-1-methyl-1,2-dihydro-3H-pyrazol-3-one (CAS No. 54167-77-0) represents a versatile and valuable compound with wide-ranging applications in pharmaceuticals, materials science, and specialty chemicals. Its role in modern research, coupled with the growing emphasis on sustainability and AI-driven innovation, ensures its continued relevance in the scientific community. As interest in heterocyclic compounds and their derivatives grows, this compound is poised to remain a focal point of both academic and industrial research.